4-(3-Methyl-4-nitrophenyl)morpholine

• IUPAC Name: 4-(3-methyl-4-nitrophenyl)morpholine
• InChI: InChI=1S/C11H14N2O3/c1-9-8-10(2-3-11(9)13(14)15)12-4-6-16-7-5-12/h2-3,8H,4-7H2,1H3
• InChI Key: IIRHTTDXNXCWHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCOCC2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O3
• DSSTOX Substance ID: DTXSID70460516
• Molecular Weight: 222.24 g/mol
• CAS No.: 220679-09-4

Description

4-(3-Methyl-4-nitrophenyl)morpholine is an organic compound with the molecular formula C11H14N2O3 It is a derivative of morpholine, a heterocyclic amine, and contains a nitrophenyl group

Scientific Research Applications

4-(3-Methyl-4-nitrophenyl)morpholine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Safety and Hazards

The safety data sheet for 4-(3-Methyl-4-nitrophenyl)morpholine suggests that it should be handled with care to avoid dust formation, breathing in mist, gas or vapours, and contact with skin and eyes. It is classified as a non-combustible solid.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methyl-4-nitrophenyl)morpholine typically involves the reaction of 3-methyl-4-nitroaniline with morpholine. The reaction is carried out under controlled conditions, often using a solvent such as ethanol or methanol. The mixture is heated to facilitate the reaction, and the product is purified through recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors. The reaction conditions are optimized to ensure high yield and purity. The use of automated systems for monitoring and controlling the reaction parameters is common to maintain consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-(3-Methyl-4-nitrophenyl)morpholine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Hydrogen gas and a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols.

Coupling Reactions: Boronic acids and palladium catalysts.

Major Products Formed

Reduction: 4-(3-Methyl-4-aminophenyl)morpholine.

Substitution: Various substituted morpholine derivatives.

Coupling: Biaryl compounds.

Mechanism of Action

The mechanism of action of 4-(3-Methyl-4-nitrophenyl)morpholine depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Chloro-4-nitrophenyl)morpholine
• 4-(4-Morpholinyl)butylmorpholine
• 4-(2-(3-Nitrophenyl)ethanethioyl)morpholine

Uniqueness

4-(3-Methyl-4-nitrophenyl)morpholine is unique due to the presence of both a methyl and a nitro group on the phenyl ring, which can influence its reactivity and biological activity. This combination of functional groups makes it a versatile compound for various applications.

Synthesis routes and methods

Procedure details

To a DMSO solution (8 ml) of 4-fluoro-2-methyl-1-nitro-benzene (500 mg), potassium carbonate (668 mg) and morpholine (0.42 ml) were added, followed by stirring at 80° C. for 18 hours. This was cooled to room temperature, and water (30 ml) was added, followed by extraction with ethyl acetate (50 ml×2). The organic layer was washed with saturated aqueous sodium chloride solution, followed by drying over magnesium sulfate. After the magnesium sulfate was filtered off, the solvent was distilled off under reduced pressure, to obtain the desired compound as a yellow solid (680 mg, 95%).